Cas no 1249857-68-8 (1-2-bromo-1-(2-methoxyethoxy)ethyl-4-methoxybenzene)

• Product Name: 1-2-bromo-1-(2-methoxyethoxy)ethyl-4-methoxybenzene
• CAS No: 1249857-68-8
• MF: C₁₂H₁₇BrO₃
• MW: 289.165583372116
• CID: 5878677
• PubChem ID: 62107612
• Update Time: 2025-05-19

1-2-bromo-1-(2-methoxyethoxy)ethyl-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[2-bromo-1-(2-methoxyethoxy)ethyl]-4-methoxy-
• 1-(2-Bromo-1-(2-methoxyethoxy)ethyl)-4-methoxybenzene
• 1-2-bromo-1-(2-methoxyethoxy)ethyl-4-methoxybenzene
• 1249857-68-8
• CS-0302708
• AKOS011387168
• 1-[2-bromo-1-(2-methoxyethoxy)ethyl]-4-methoxybenzene
• EN300-1133016

• Inchi： 1S/C12H17BrO3/c1-14-7-8-16-12(9-13)10-3-5-11(15-2)6-4-10/h3-6,12H,7-9H2,1-2H3
• InChI Key： FQYDRWKPBGSADQ-UHFFFAOYSA-N
• SMILES： C1(C(OCCOC)CBr)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 288.03611g/mol
• Monoisotopic Mass: 288.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 338.1±37.0 °C(Predicted)

Additional information on 1-2-bromo-1-(2-methoxyethoxy)ethyl-4-methoxybenzene

Comprehensive Overview of 1-2-bromo-1-(2-methoxyethoxy)ethyl-4-methoxybenzene (CAS No. 1249857-68-8)

1-2-bromo-1-(2-methoxyethoxy)ethyl-4-methoxybenzene (CAS No. 1249857-68-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. With the increasing demand for high-purity chemical reagents and custom synthesis solutions, this compound has become a focal point for researchers and industry professionals. Its unique molecular structure, featuring a bromo-substituted ethyl group and methoxyethoxy side chain, makes it a versatile building block for advanced chemical applications.

The compound's CAS No. 1249857-68-8 serves as a critical identifier in global chemical databases, ensuring accurate referencing in scientific literature and regulatory documentation. In recent years, the rise of green chemistry and sustainable synthesis has prompted researchers to explore eco-friendly methodologies for producing such intermediates. This aligns with the growing interest in reducing synthetic waste and optimizing atom economy in chemical manufacturing processes.

From a structural perspective, 1-2-bromo-1-(2-methoxyethoxy)ethyl-4-methoxybenzene exhibits intriguing reactivity patterns due to the presence of both electron-donating methoxy groups and the electron-withdrawing bromo substituent. This duality enables its participation in diverse chemical transformations, including nucleophilic substitutions, cross-coupling reactions, and catalytic functionalizations. These properties make it particularly valuable in the development of specialty polymers and advanced material science applications.

The pharmaceutical industry has shown particular interest in derivatives of 1-2-bromo-1-(2-methoxyethoxy)ethyl-4-methoxybenzene, as its structural motifs appear in several drug discovery programs. With the current emphasis on targeted drug delivery and precision medicine, researchers are investigating how modifications to this core structure might enhance bioavailability or receptor specificity. The compound's potential in medicinal chemistry continues to be an active area of investigation.

Analytical characterization of CAS No. 1249857-68-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and industrial applications. The growing adoption of AI-assisted molecular design has further accelerated the exploration of this chemical space, with computational chemists using molecular modeling to predict its behavior in complex reaction systems.

In the context of industrial scale production, 1-2-bromo-1-(2-methoxyethoxy)ethyl-4-methoxybenzene presents both challenges and opportunities. Process chemists are continually refining synthetic routes to improve yield optimization while maintaining cost-effectiveness. The compound's stability profile and storage conditions are also important considerations for manufacturers and distributors serving the global chemical supply chain.

Environmental considerations surrounding CAS No. 1249857-68-8 have become increasingly important in light of stringent chemical regulations worldwide. Researchers are investigating its biodegradation pathways and potential eco-toxicological effects to ensure responsible handling throughout its lifecycle. This aligns with the chemical industry's broader commitment to responsible care initiatives and sustainability goals.

The future outlook for 1-2-bromo-1-(2-methoxyethoxy)ethyl-4-methoxybenzene appears promising, particularly as new applications emerge in material science and nanotechnology. Its structural features make it a candidate for incorporation into advanced functional materials, where precise control over molecular architecture is paramount. As synthetic methodologies continue to advance, we anticipate seeing novel derivatives of this compound enabling breakthroughs across multiple scientific disciplines.